Cas no 667412-81-9 (5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a cyclopentyl group at the 5-position, an ethyl group at the 4-position, and a thiol moiety at the 3-position. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The thiol group enhances its versatility as a building block for further functionalization, while the cyclopentyl and ethyl substituents contribute to steric and electronic modulation. Its well-defined molecular framework makes it suitable for studying structure-activity relationships in drug discovery or as a precursor for sulfur-containing derivatives. The compound is typically supplied with high purity, ensuring reliability in synthetic applications.
5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol structure
667412-81-9 structure
Product Name:5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:667412-81-9
MF:C9H15N3S
MW:197.300500154495
MDL:MFCD04054538
CID:872659
PubChem ID:3468004
Update Time:2025-06-08

5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 3-cyclopentyl-4-ethyl-1H-1,2,4-triazole-5-thione
    • 5-cyclopentyl-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-cyclopentyl-4-ethyl-1,2,4-triazole-3-thiol
    • CS-0298293
    • VS-06007
    • AT31123
    • SCHEMBL19520381
    • DTXSID60392756
    • SCHEMBL1543978
    • 667412-81-9
    • AKOS003331443
    • MFCD04054538
    • EN300-782329
    • MDL： MFCD04054538
    • Inchi： 1S/C9H15N3S/c1-2-12-8(10-11-9(12)13)7-5-3-4-6-7/h7H,2-6H2,1H3,(H,11,13)
    • InChI Key： UGFRRDLAVPGKDJ-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2CCCC2)N1CC

Computed Properties

  • Exact Mass: 197.09900
  • Monoisotopic Mass: 197.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 69.51000
  • LogP: 2.24430

5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B424135-100mg
5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9
100mg
 $ 50.00 2022-06-07
TRC
B424135-500mg
5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9
500mg
 $ 210.00 2022-06-07
TRC
B424135-1g
5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9
1g
 $ 320.00 2022-06-07
Chemenu
CM114649-1g
5-cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9 95%
1g
 $*** 2023-05-29
Chemenu
CM114649-5g
5-cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9 95%
5g
 $*** 2023-05-29
abcr
AB214868-1 g
5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%
 667412-81-9
1 g
 €230.10 2023-07-20
abcr
AB214868-5 g
5-Cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%
 667412-81-9
5 g
 €749.60 2023-07-20
eNovation Chemicals LLC
Y1246577-1g
5-cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9 95%
1g
 $185 2024-06-06
eNovation Chemicals LLC
Y1246577-5g
5-cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9 95%
5g
 $650 2024-06-06
Enamine
EN300-782329-0.05g
5-cyclopentyl-4-ethyl-4H-1,2,4-triazole-3-thiol
 667412-81-9 95%
0.05g
 $348.0 2024-05-22

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